Cas no 292040-82-5 (1-(4-chlorophenyl)methyl-1H-imidazol-2-amine)

1-(4-Chlorophenyl)methyl-1H-imidazol-2-amine is a chlorinated imidazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-chlorobenzyl group attached to the imidazole ring, enhancing its reactivity and binding affinity in biological systems. This compound may serve as a key intermediate in the synthesis of bioactive molecules, including antifungal or antimicrobial agents, due to the imidazole core's known pharmacological properties. The presence of the chlorophenyl moiety can improve lipophilicity, potentially aiding in membrane permeability. Its well-defined chemical structure allows for precise modifications, making it a versatile building block in medicinal chemistry. Suitable for controlled reactions, it offers researchers a reliable substrate for developing novel therapeutic candidates.
1-(4-chlorophenyl)methyl-1H-imidazol-2-amine structure
292040-82-5 structure
Product Name:1-(4-chlorophenyl)methyl-1H-imidazol-2-amine
CAS No:292040-82-5
MF:C10H10ClN3
MW:207.659500598907
CID:5713656
PubChem ID:17822826
Update Time:2025-06-08

1-(4-chlorophenyl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL7508654
    • EN300-1110025
    • 1-[(4-CHLOROPHENYL)METHYL]-1H-IMIDAZOL-2-AMINE
    • 292040-82-5
    • 1H-Imidazol-2-amine, 1-[(4-chlorophenyl)methyl]-
    • 1-(4-chlorophenyl)methyl-1H-imidazol-2-amine
    • Inchi: 1S/C10H10ClN3/c11-9-3-1-8(2-4-9)7-14-6-5-13-10(14)12/h1-6H,7H2,(H2,12,13)
    • InChI Key: BNKOYJFRKZHPGH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1C=CN=C1N

Computed Properties

  • Exact Mass: 207.0563250g/mol
  • Monoisotopic Mass: 207.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 414.9±47.0 °C(Predicted)
  • pka: 8.13±0.50(Predicted)

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Additional information on 1-(4-chlorophenyl)methyl-1H-imidazol-2-amine

Research Update on 1-(4-chlorophenyl)methyl-1H-imidazol-2-amine (CAS: 292040-82-5): Recent Advances and Applications

1-(4-chlorophenyl)methyl-1H-imidazol-2-amine (CAS: 292040-82-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the role of 1-(4-chlorophenyl)methyl-1H-imidazol-2-amine in the synthesis of imidazole derivatives, which are known for their broad-spectrum biological activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a building block for the development of antifungal agents. The compound's unique structural features, including the chlorophenyl and imidazole moieties, contribute to its ability to interact with fungal cytochrome P450 enzymes, thereby inhibiting ergosterol biosynthesis.

In addition to its antifungal properties, 1-(4-chlorophenyl)methyl-1H-imidazol-2-amine has shown promise in the field of oncology. A preclinical study conducted by researchers at the National Cancer Institute (2024) revealed that derivatives of this compound exhibit potent inhibitory effects on certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 1-(4-chlorophenyl)methyl-1H-imidazol-2-amine. A recent patent (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. This method employs green chemistry principles, such as the use of catalytic reagents and solvent-free conditions, making it more sustainable for large-scale production.

Despite these promising developments, challenges remain in the clinical translation of 1-(4-chlorophenyl)methyl-1H-imidazol-2-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Ongoing research is focused on designing analogs with improved drug-like properties while retaining the desired biological activity.

In conclusion, 1-(4-chlorophenyl)methyl-1H-imidazol-2-amine (CAS: 292040-82-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatile applications in antifungal and anticancer drug development, coupled with advances in synthetic methodologies, position it as a valuable scaffold for future therapeutic innovations. Continued research efforts are expected to further elucidate its potential and overcome existing limitations in its development as a clinical candidate.

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